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Compound of Interest

Compound Name: angelol B

Cat. No.: B3029906 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the preparation, storage, and

handling of a stock solution of Angelol B using dimethyl sulfoxide (DMSO) as the solvent.

Angelol B is a natural coumarin compound isolated from the roots of Angelica pubescens f.

biserrata[1][2]. Adherence to this protocol is crucial for ensuring the accuracy and

reproducibility of experimental results in various research applications, including pharmacology

and cell biology. This note includes key physicochemical data, a detailed preparation protocol,

storage recommendations, and an example of a typical experimental workflow.

Physicochemical Properties of Angelol B
A summary of the key quantitative data for Angelol B is presented in the table below for easy

reference.
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Property Value

CAS Number 83156-04-1[1][3][4][5][6]

Molecular Formula C₂₀H₂₄O₇[4]

Molecular Weight 376.4 g/mol [1][3][4][5][6]

Purity >98% (typical)[5]

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone[1][3]

Recommended Storage Desiccate at -20°C[1][3]

Experimental Protocol: Preparation of a 10 mM
Angelol B Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Angelol B in DMSO.

Calculations should be adjusted accordingly for different desired concentrations.

Materials and Equipment
Angelol B powder (purity ≥98%)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate chemical-

resistant gloves (e.g., butyl rubber or fluoroelastomer)

Chemical fume hood
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Safety Precautions
DMSO Handling: DMSO is a potent solvent that can readily penetrate the skin, potentially

carrying dissolved substances with it. Always handle DMSO and the resulting stock solution

inside a chemical fume hood. Wear appropriate PPE at all times. Consult the Safety Data

Sheet (SDS) for DMSO for complete safety information[7][8].

Angelol B Handling: The toxicological properties of Angelol B may not be fully

characterized. Standard laboratory precautions for handling chemical compounds should be

followed. Avoid inhalation of powder and direct contact with skin and eyes.

Waste Disposal: Dispose of all chemical waste, including unused stock solution and

contaminated materials, in accordance with local institutional and governmental regulations.

Step-by-Step Preparation Protocol
Equilibrate Reagents: Allow the vial of Angelol B powder and the bottle of DMSO to reach

room temperature before opening to prevent condensation of moisture, as DMSO is

hygroscopic[7].

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

Angelol B needed using the following formula:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × (1 mL / 1000 mL/L) × 376.4 g/mol × 1000 mg/g

Mass (mg) = 3.764 mg

Weigh Angelol B: In a chemical fume hood, carefully weigh out 3.764 mg of Angelol B
powder using an analytical balance and transfer it into a sterile amber glass vial or

microcentrifuge tube.

Add DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the vial

containing the Angelol B powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear, colorless to pale yellow solution should be obtained. If
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solubility is an issue, the tube can be gently warmed to 37°C and sonicated for a short

period[1].

Labeling: Clearly label the vial with the compound name ("Angelol B"), concentration (10

mM), solvent (DMSO), preparation date, and your initials.

Storage and Stability
Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL)

in sterile microcentrifuge tubes.

Storage Temperature: Store the aliquoted stock solution at -20°C for short-term storage (up

to 1 month) or at -80°C for long-term storage (up to 6 months)[1].

Stability: While many compounds are stable in DMSO for extended periods when stored

properly[9], it is best practice to use the solution within the recommended timeframe. Protect

the solution from light.

Application Example and Workflow
The prepared Angelol B stock solution can be used in a variety of in vitro experiments, such as

cell-based assays to determine its biological activity.

General Protocol for Cell Treatment
Cell Culture: Culture target cells to the desired confluency in the appropriate growth medium.

Prepare Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM

Angelol B stock solution at room temperature. Prepare serial dilutions of the stock solution

in fresh, pre-warmed cell culture medium to achieve the desired final concentrations (e.g., 1

µM, 10 µM, 50 µM).

Important: The final concentration of DMSO in the cell culture medium should typically be

kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity[5]. Ensure that the vehicle

control group receives the same final concentration of DMSO as the highest concentration

treatment group.
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Cell Treatment: Remove the existing medium from the cultured cells and replace it with the

medium containing the various concentrations of Angelol B or the DMSO vehicle control.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours)

at 37°C in a humidified CO₂ incubator.

Downstream Analysis: Following incubation, proceed with the desired downstream analysis

(e.g., cell viability assay, Western blot, qPCR, ELISA).

Experimental Workflow Diagram

Figure 1. General Workflow for a Cell-Based Assay
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Caption: A typical workflow for in vitro cell-based experiments using an Angelol B stock

solution.
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Biological Context: Potential Signaling Pathway
Modulation
While the specific molecular targets of Angelol B are an active area of research, related

coumarin and angelate compounds have been shown to possess anti-inflammatory and anti-

cancer properties. For instance, Ingenol-3-Angelate (PEP005), a structurally similar compound,

modulates Protein Kinase C (PKC), leading to downstream effects on the MAPK and PI3K/AKT

signaling pathways[2][9]. Furthermore, other angelate derivatives have demonstrated inhibitory

effects on the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling

pathway[10][11]. The NF-κB pathway is a critical regulator of inflammatory responses, cell

proliferation, and apoptosis.

Simplified NF-κB Signaling Pathway Diagram
The diagram below provides a simplified overview of the canonical NF-κB signaling pathway, a

potential target for compounds like Angelol B.

Figure 2. Simplified Overview of the Canonical NF-κB Signaling Pathway
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Caption: A simplified diagram of the canonical NF-κB signaling pathway, a key regulator of

inflammation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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